Cas no 54841-08-6 (2,5-Hexanediol,1,1,1,6,6,6-hexafluoro-2,5-bis(trifluoromethyl)-)

2,5-Hexanediol,1,1,1,6,6,6-hexafluoro-2,5-bis(trifluoromethyl)- structure
54841-08-6 structure
Product Name:2,5-Hexanediol,1,1,1,6,6,6-hexafluoro-2,5-bis(trifluoromethyl)-
CAS No:54841-08-6
MF:C8H6F12O2
MW:362.112884998322
CID:384849
PubChem ID:333845
Update Time:2025-04-19

2,5-Hexanediol,1,1,1,6,6,6-hexafluoro-2,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Hexanediol,1,1,1,6,6,6-hexafluoro-2,5-bis(trifluoromethyl)-
    • 1,1,1,6,6,6-hexafluoro-2,5-bis(trifluoromethyl)hexane-2,5-diol
    • 1,1,4,4-tetrakis(trifluoromethyl)butan-1,4-diol
    • 1,1,4,4-tetrakis(trifluoromethyl)butane-1,4-diol
    • 2,5-bis(trifluoromethyl)-1,1,1,6,6,6-hexafluoro-hexane-2,5-diol
    • AC1L7E51
    • NSC337969
    • NSC-337969
    • 1,1,4,4-tetrakis(trifluoromethyl) butan-1,4-diol
    • SCHEMBL5844557
    • 1,1,1,6,6,6-Hexafluoro-2,5-bis(trifluoromethyl)-2,5-hexanediol
    • 2,5-Hexanediol, 1,1,1,6,6,6-hexafluoro-2,5-bis(trifluoromethyl)-
    • DTXSID40318878
    • 54841-08-6
    • Inchi: 1S/C8H6F12O2/c9-5(10,11)3(21,6(12,13)14)1-2-4(22,7(15,16)17)8(18,19)20/h21-22H,1-2H2
    • InChI Key: WXKKSHCCJRPPMA-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)(CCC(C(F)(F)F)(C(F)(F)F)O)O)(F)F

Computed Properties

  • Exact Mass: 362.01758
  • Monoisotopic Mass: 362.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.636
  • Boiling Point: 215°Cat760mmHg
  • Flash Point: 83.8°C
  • Refractive Index: 1.32
  • PSA: 40.46
  • LogP: 3.47800
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